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Compound of Interest

Compound Name: Escaline (hydrochloride)

CAS No.: 3166-82-3

Cat. No.: B592906 Get Quote

Executive Summary & Regulatory Status
Escaline hydrochloride (4-ethoxy-3,5-dimethoxy-phenethylamine) is a potent psychoactive

phenethylamine and a structural analog of Mescaline.[1]

Critical Regulatory Warning: In the United States, Escaline is treated as a Schedule I

Controlled Substance under the Federal Analogue Act (21 U.S.C. § 813) due to its structural

and pharmacological similarity to Mescaline. All disposal procedures must strictly adhere to

DEA (21 CFR 1317) and EPA (RCRA) regulations. Unauthorized disposal (e.g., drain pouring)

constitutes a federal felony and an environmental hazard.

Substance Identification:

Chemical Name: 3,5-dimethoxy-4-ethoxyphenethylamine hydrochloride[1]

CAS Number: 3166-82-3[1][2]

Molecular Formula: C₁₂H₁₉NO₃[2] · HCl

Physical State: Crystalline Solid
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Before initiating any disposal workflow, operators must acknowledge the specific hazards.

Escaline is a potent serotonin 5-HT2A agonist.[2] Accidental inhalation or mucosal absorption

can induce profound hallucinogenic states, tachycardia, and hypertension.

Personal Protective Equipment (PPE) Matrix
Category Requirement Rationale

Respiratory N95 or P100 Respirator

Prevents inhalation of airborne

particulates during weighing or

spill cleanup.[1]

Dermal Nitrile Gloves (Double-gloved)

Prevents transdermal

absorption.[1] Change outer

gloves immediately upon

contamination.

Ocular Chemical Safety Goggles
Protects against splashes (if in

solution) or airborne dust.[1]

Clothing Tyvek® Lab Coat / Apron

Ensures no particulate

retention on personal clothing.

[1]

Waste Classification & Segregation
Proper characterization is the foundation of compliance. Escaline HCl does not have a specific

"P" or "U" listing under RCRA but is regulated as a Characteristic Hazardous Waste and a

Controlled Substance.

Classification Decision Tree

Waste Source Is it Pure/Unused Inventory?

Is it Experimental Waste?No

Route A: Reverse Distribution
(DEA Form 222/41)

Yes (Expired/Surplus)

Route B: Hazardous Waste Stream
(Incineration)

Contaminated Solvents/Glassware
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Caption: Figure 1. Decision logic for determining the correct disposal pathway based on the

physical state and purity of the substance.

Disposal Protocols
Protocol A: Reverse Distribution (Pure Substance)
Context: Use this for expired inventory or surplus solid material. This is the only method that

legally transfers custody from your DEA registration.

Inventory Verification:

Reconcile the physical mass with your DEA Form 222 receipt records and current

inventory log.

Any discrepancy must be reported as "Loss/Theft" via DEA Form 106, not disposed of.

Vendor Selection:

Contact a DEA-registered Reverse Distributor.[3] Do not send to a standard chemical

waste hauler.[4]

Transfer of Custody:

Schedule I/II Transfer: The Reverse Distributor will issue a DEA Form 222 to you. You act

as the "Supplier" filling the order to return the drug.

Destruction Documentation:

The Reverse Distributor destroys the substance and files DEA Form 41 (Registrant

Record of Controlled Substances Destroyed).[3]

Action: Retain the receipt/invoice from the distributor for 2 years to prove compliant

removal.

Protocol B: Experimental Waste (Solutions &
Contaminated Items)
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Context: Use this for reaction mixtures, mother liquors, contaminated gloves, or bench paper.

These cannot be "returned" and must be destroyed on-site or via hazardous waste "Lab Pack."

Mechanism: Thermal Destruction (Incineration). Chemical deactivation (e.g., bleach) is not

recommended for bulk disposal as it creates uncharacterized chlorinated byproducts and does

not satisfy "non-retrievable" standards for large quantities.

Segregation:

Solids: Place contaminated gloves, weigh boats, and paper in a clear, sealable bag

labeled "Hazardous Waste: Toxic - Phenethylamine Contaminated."

Liquids: Collect aqueous or organic waste in a compatible carboy.

Crucial: Do not mix with oxidizers (Nitric acid/Peroxides) to avoid immediate exothermic

reaction.

Render Non-Retrievable (Wastage):

For small liquid remnants (e.g., leftover in a syringe), absorb onto an inert matrix (Kitty

Litter or Vermiculite) inside a waste container. This prevents diversion.[5][6][7]

Labeling:

Apply a Hazardous Waste Label.

Constituents: "Ethanol (or solvent used), Escaline HCl (<1%)."

Hazard Checkboxes: Toxic, Flammable (if applicable).

Satellite Accumulation:

Store in a locked, dual-access controlled satellite accumulation area (SAA) until pickup.

Final Destruction:

Transfer to a licensed hazardous waste contractor for High-Temperature Incineration.
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Workflow Visualization: Reverse Distribution vs.
Destruction

Expired Escaline HCl
(Inventory)

Contact DEA Reverse Distributor

Receive DEA Form 222
(Transfer Document)

Issue Form

Ship via Common Carrier
(Tracked)

Attach to Package

High-Temp Incineration
(>800°C)

Distributor Files DEA Form 41

Proof of Destruction

Archive Records (2 Years)

Click to download full resolution via product page

Caption: Figure 2. The Chain of Custody for compliant removal of controlled substance

inventory.
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Emergency Procedures: Spills
Scenario: You drop a vial of 50mg Escaline HCl powder.

Evacuate & Isolate: Clear the immediate area.[5]

PPE Up: Don N95 mask and double nitrile gloves.

Containment:

Dry Spill: Do not sweep (creates dust). Cover with wet paper towels (water or ethanol) to

dampen the powder. Scoop the damp mass into a waste container.

Wet Spill: Cover with vermiculite or absorbent pads.

Decontamination:

Wipe the surface with 10% Bleach solution followed by water. While bleach is not for bulk

destruction, it effectively oxidizes trace phenethylamine residues on surfaces.

Reporting:

If the loss is "significant" (subjective, but usually >10% of inventory), you must file DEA

Form 106 (Report of Theft or Loss). For minor breakage that is cleaned up, document it in

your internal log with a witness signature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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